N-(2,4-dimethoxyphenyl)-2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[1-(4-fluorophenyl)-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide
• InChI: InChI=1S/C22H20FN5O4/c1-13-17-11-24-28(15-6-4-14(23)5-7-15)21(17)22(30)27(26-13)12-20(29)25-18-9-8-16(31-2)10-19(18)32-3/h4-11H,12H2,1-3H3,(H,25,29)
• InChI Key: KWLNKWXSORLFHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C3=CC=C(C=C3)F)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C22H20FN5O4
• Molecular Weight: 437.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C22H20FN5O4 and its molecular weight is 437.431. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

• Compounds similar to N-(2,4-dimethoxyphenyl)-2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide have been synthesized for various purposes, including the exploration of their chemical and physical properties. For example, a series of derivatives were synthesized to study their anti-inflammatory activity, with significant results in some compounds (Sunder & Maleraju, 2013).
• Other studies focused on the synthesis of pyrazole-acetamide derivatives and their coordination complexes, highlighting the influence of hydrogen bonding on self-assembly processes and antioxidant activity (Chkirate et al., 2019).

Potential Medical Applications

• Some derivatives similar to the compound have been explored for potential medical applications. For instance, certain compounds have shown promise as antipsychotic agents in animal models, with distinct profiles from clinically available antipsychotic drugs (Wise et al., 1987).
• Additionally, the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been reported, indicating potential applications in various fields, including medicinal chemistry (Rahmouni et al., 2014).

Antimicrobial and Antitumor Potential

• Research has also delved into the antimicrobial and antitumor potential of related compounds. For example, a study synthesized a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor activity against human breast adenocarcinoma cell lines, finding moderate activity in some derivatives (El-Morsy, El-Sayed, & Abulkhair, 2017).

Industrial Applications

• In the field of industrial applications, derivatives of pyrazolo[3,4-d]pyridazine have been used to develop disperse dyes for polyester fabrics, demonstrating the versatility of these compounds beyond biomedical research (Deeb et al., 2014).